Cas no 575487-91-1 (Bismorphine B)

• Product Name: Bismorphine B
• CAS No: 575487-91-1
• MF: C₃₄H₃₆N₂O₆
• MW: 568.66
• CID: 5145571
• Update Time: 2024-03-02

Bismorphine B Chemical and Physical Properties

Names and Identifiers

• Bismorphine B

• Inchi： InChI=1S/C34H36N2O6/c1-35-11-9-33-18-4-6-22(37)31(33)42-30-25(8-3-16(27(30)33)13-20(18)35)40-26-15-24(39)29-28-17(26)14-21-19-5-7-23(38)32(41-29)34(19,28)10-12-36(21)2/h3-8,15,18-23,31-32,37-39H,9-14H2,1-2H3
• InChI Key： NPUAGQSOGDMMPN-UHFFFAOYSA-N
• SMILES： CN1CCC23C4Oc5c2c(CC1C3C=CC4O)ccc5Oc1cc(O)c2OC3C(O)C=CC4C5Cc1c2C34CCN5C |c:16,35,TLB:41:40:32:36.35.34,THB:0:1:12:8.9.10|

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 42
• XLogP3: 0.146

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Morphinans Morphinans
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Morphinans